methyl 4-[2-(2-hydroxyethyl)-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate

• IUPAC Name: methyl 4-[2-(2-hydroxyethyl)-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate
• InChI: InChI=1S/C21H17NO6/c1-27-21(26)13-8-6-12(7-9-13)17-16-18(24)14-4-2-3-5-15(14)28-19(16)20(25)22(17)10-11-23/h2-9,17,23H,10-11H2,1H3
• InChI Key: QAKYFPWJRYHMCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)OC4=CC=CC=C4C3=O
• Molecular Formula: C21H17NO6
• Molecular Weight: 379.4 g/mol
• CAS No.: 862208-23-9

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, has been reported. These compounds were synthesized using a multicomponent process. A convenient synthetic procedure for obtaining functionalized 3- (2-hydroxyphenyl)-4,5-dihydropyrrolo [3,4- c ]pyrazol-6 (1 H )-ones via a ring-opening strategy has also been developed.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, an efficient and practical synthetic procedure for libraries of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones using a multicomponent process is presented.

Future Directions

The future directions for research on “methyl 4-[2-(2-hydroxyethyl)-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. The development of a concise and efficient strategy leading to skeletal and stereochemical diversity has gained much attention in scientific communities involved in drug discovery and biomedical research.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various biological targets, influencing a range of biochemical processes .

Mode of Action

It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its targets. For instance, if the compound targets enzymes, it could inhibit or enhance their activity, thereby altering the corresponding biochemical pathways .

Pharmacokinetics

Similar compounds are known to be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its targets and mode of action. For instance, if the compound inhibits an enzyme, it could lead to a decrease in the production of certain metabolites .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, certain conditions may enhance or inhibit the compound’s interaction with its targets .